Cas no 2248335-64-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate
• CAS No: 2248335-64-8
• MF: C₁₈H₁₁NO₅
• MW: 321.283644914627
• CID: 5928689
• PubChem ID: 165730826
• Update Time: 2025-08-10

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-6516907
• 2248335-64-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate

• Inchi： 1S/C18H11NO5/c1-10-9-14-13(7-4-8-15(14)23-10)18(22)24-19-16(20)11-5-2-3-6-12(11)17(19)21/h2-9H,1H3
• InChI Key： BQCCZGGCNFVURH-UHFFFAOYSA-N
• SMILES： O1C(C)=CC2=C1C=CC=C2C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 321.06372245g/mol
• Monoisotopic Mass: 321.06372245g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 76.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate (CAS No. 2248335-64-8) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate, identified by its CAS number 2248335-64-8, represents a significant advancement in the realm of synthetic organic chemistry and pharmaceutical innovation. This heterocyclic derivative has garnered considerable attention due to its unique structural framework and potential applications in drug discovery and molecular medicine. The compound's intricate scaffold, combining elements of isoindole and benzofuran moieties, positions it as a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the structural versatility of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate, particularly in the context of developing novel bioactive molecules. The presence of a dioxo group enhances its reactivity, making it a valuable intermediate in the synthesis of more complex pharmacophores. Researchers have leveraged this compound to explore its interactions with biological targets, with promising results in preclinical models. The benzofuran component further contributes to its pharmacological potential by introducing hydrophobicity and metabolic stability, which are critical factors in drug design.

In the domain of medicinal chemistry, the synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate has been optimized through multi-step reactions that highlight the intersection of traditional organic synthesis techniques and modern catalytic methods. Advances in transition-metal catalysis have enabled more efficient and selective pathways to this compound, reducing the environmental footprint of its production. Additionally, computational modeling has played a pivotal role in predicting its behavior and interactions, streamlining the drug development process.

The pharmacological profile of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-methyl-1-benzofuran-4-carboxylate has been extensively evaluated in various assays. Initial findings suggest that it exhibits moderate affinity for certain enzyme targets implicated in inflammatory and neurodegenerative diseases. The compound's ability to modulate these pathways makes it an attractive candidate for further investigation into therapeutic interventions. Furthermore, its structural analogs have been synthesized to assess structuralActivity Relationships (SAR), providing insights into optimizing its pharmacokinetic properties.

From a synthetic chemistry perspective, 1,3-dioxo-2,3-dihydro-1Hisoindol -2 -y l 2 -methyl -1 -benzofuran -4 -carboxylate serves as a versatile building block for more complex molecules. Its reactivity allows for functionalization at multiple sites, enabling the creation of libraries of derivatives with tailored biological activities. This flexibility is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug development. The compound's stability under various reaction conditions also makes it suitable for large-scale synthesis without significant degradation.

The integration of green chemistry principles has been a driving force behind recent innovations in the synthesis of 1,3-dioxo -2 ,3 -dihydro -1 H -isoindol -2 -y l 2 -methyl -1 -benzofuran -4 -carboxylate. Researchers have adopted solvent-free reactions and biocatalytic approaches to minimize waste and energy consumption. These sustainable practices align with global efforts to reduce the environmental impact of chemical manufacturing while maintaining high yields and purity standards. Such methodologies not only enhance efficiency but also contribute to compliance with regulatory requirements that are increasingly stringent regarding sustainability.

In conclusion, 1 ,3 -dioxo -2 ,3 -dihydro -1 H isoindol -2 yl 2 methyl 1 benzofuran 4 carboxylate (CAS No .2248335 64 8) stands as a testament to the progress being made in chemical biology and pharmaceutical science. Its unique structural features and promising biological activity position it as a cornerstone compound for future research endeavors. As methodologies continue to evolve toward greater efficiency and sustainability, this molecule will undoubtedly play an integral role in shaping the next generation of therapeutic agents .